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Compound of Interest

Compound Name: 1,4-Dimethyl-2-nitrobenzene

Cat. No.: B166905 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of 2,5-dimethylnitrobenzene (CAS 89-

58-7), also known as nitro-p-xylene. This document collates critical data regarding its chemical

structure, physicochemical properties, synthesis, and safety information, presented in a format

tailored for scientific and research applications.

Chemical Structure and Identification
2,5-Dimethylnitrobenzene is an organic aromatic compound. The structure consists of a

benzene ring substituted with two methyl groups at positions 2 and 5, and a nitro group at

position 1.
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Dimethylnitrobenzene (CAS 89-58-7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166905#cas-number-89-58-7-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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